Cas no 133697-51-5 (4-amino-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]-5-(methoxymethyl)pyrimidin-2-one)

4-amino-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]-5-(methoxymethyl)pyrimidin-2-one structure
133697-51-5 structure
Product Name:4-amino-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]-5-(methoxymethyl)pyrimidin-2-one
CAS No:133697-51-5
MF:C11H17N3O4
MW:255.270382642746
CID:1233615
PubChem ID:453119
Update Time:2025-04-20

4-amino-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]-5-(methoxymethyl)pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-amino-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]-5-(methoxymethyl)pyrimidin-2-one
    • Cytidine, 2',3'-dideoxy-5-(methoxymethyl)-
    • 2',3'-dideoxy-5-methoxymethylcytidine
    • 2',3'-DIDEOXY-5-(METHOXYMETHYL)CYTIDINE
    • AC1L9QRM
    • CTK4B8761
    • AG-D-68788
    • Cytidine, 2',3'-dideoxy-5-(methoxymethyl)-; 2',3'-dideoxy-5-methoxymethylcytidine; 2',3'-DIDEOXY-5-(METHOXYMETHYL)CYTIDINE; AC1L9QRM; CTK4B8761; 2',3'-Dideoxy-5-methoxymethylcytidine; AG-D-68788;
    • 133697-51-5
    • DTXSID40158332
    • 4-amino-1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-(methoxymethyl)pyrimidin-2-one
    • Inchi: 1S/C11H17N3O4/c1-17-6-7-4-14(11(16)13-10(7)12)9-3-2-8(5-15)18-9/h4,8-9,15H,2-3,5-6H2,1H3,(H2,12,13,16)/t8-,9+/m0/s1
    • InChI Key: DPICHXITSIHAOF-DTWKUNHWSA-N
    • SMILES: O1[C@H](CO)CC[C@@H]1N1C(N=C(C(COC)=C1)N)=O

Computed Properties

  • Exact Mass: 255.12190603g/mol
  • Monoisotopic Mass: 255.12190603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 97.4Ų
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